Cas no 62599-74-0 (2-Propenoic acid, 2,4-dinitrophenyl ester)

2-Propenoic acid, 2,4-dinitrophenyl ester structure
62599-74-0 structure
Product Name:2-Propenoic acid, 2,4-dinitrophenyl ester
CAS No:62599-74-0
MF:C9H6N2O6
MW:238.153742313385
CID:438597
PubChem ID:18629896
Update Time:2025-04-19

2-Propenoic acid, 2,4-dinitrophenyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2,4-dinitrophenyl ester
    • (2,4-dinitrophenyl) prop-2-enoate
    • DTXSID90595298
    • 62599-74-0
    • SCHEMBL4655499
    • 2,4-Dinitrophenyl prop-2-enoate
    • 2,4-dinitrophenyl acrylate
    • Inchi: 1S/C9H6N2O6/c1-2-9(12)17-8-4-3-6(10(13)14)5-7(8)11(15)16/h2-5H,1H2
    • InChI Key: RKJGQMJOEDIVQQ-UHFFFAOYSA-N
    • SMILES: O(C(C=C)=O)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 238.02258
  • Monoisotopic Mass: 238.02258592g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 112.58
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